Cas no 2171206-83-8 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171206-83-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6136806
• PubChem ID: 165550739
• Update Time: 2025-10-28

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• EN300-1485676
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2171206-83-8

• Inchi： 1S/C22H24N2O5/c1-14(21(26)27)24-20(25)11-6-12-23-22(28)29-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,14,19H,6,11-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/t14-/m1/s1
• InChI Key： BTEJZMJCKDDPMY-CQSZACIVSA-N
• SMILES： O(C(NCCCC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171206-83-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171206-83-8) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are widely used in peptide synthesis and protein engineering.

The molecular structure of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is characterized by the presence of a Fmoc protecting group attached to the amino group, a butanamide moiety, and a chiral center at the 2-position. The Fmoc group is particularly important as it provides excellent protection for the amino group during synthetic manipulations, ensuring high yields and purity in complex peptide synthesis.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid can be effectively utilized in the synthesis of peptides with enhanced stability and bioavailability. These peptides have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The chiral center at the 2-position of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid plays a crucial role in its biological activity. The enantiomeric purity of this compound is essential for achieving optimal therapeutic effects. Techniques such as chiral chromatography and asymmetric synthesis have been employed to ensure high enantiomeric excess (ee) values, which are critical for pharmaceutical applications.

In addition to its use in peptide synthesis, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has also been explored for its potential as a building block in the development of small molecule drugs. A recent study published in Organic Letters reported the successful synthesis of a series of small molecules derived from this compound, which exhibited potent inhibitory activity against specific enzymes involved in disease pathways. These findings underscore the versatility and potential of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid as a valuable tool in drug discovery.

The physical and chemical properties of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, making it suitable for various synthetic protocols. Its stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions when stored properly.

The synthetic route for preparing (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid involves several well-established steps. The process typically begins with the reaction of L-alanine with butyric anhydride to form the corresponding amide. The resulting amide is then treated with Fmoc chloride in the presence of a base such as triethylamine to introduce the Fmoc protecting group. This multi-step synthesis has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171206-83-8) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, including the Fmoc protecting group and chiral center, make it an ideal building block for synthesizing peptides and small molecules with therapeutic applications. Ongoing research continues to explore new avenues for its use, further solidifying its importance in the field.